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Compound of Interest

Compound Name: Cacodylic acid

Cat. No.: B1668196 Get Quote

Essential Safety and Handling Guide for
Cacodylic Acid
This guide provides immediate safety, operational, and disposal protocols for handling

cacodylic acid, tailored for research and drug development professionals.

Hazard Overview
Cacodylic acid and its salts are highly toxic and carcinogenic.[1][2] Acute exposure can cause

irritation to the skin, eyes, and respiratory tract.[1] Ingestion or inhalation can be harmful,

potentially leading to nausea, vomiting, diarrhea, and kidney damage.[1] Chronic exposure to

organic arsenic compounds is linked to an increased risk of skin, bladder, and lung cancer.[1]

[3] It is also very toxic to aquatic life with long-lasting effects.[2][4][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety when handling

cacodylic acid.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][6]

Skin Protection:
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Gloves: Wear chemical-resistant gloves, such as nitrile rubber (minimum layer thickness:

0.11 mm), tested according to EN 374.[2][4] Always inspect gloves before use and wash

hands thoroughly after handling.[7]

Protective Clothing: A lab coat, full suit, or other appropriate protective clothing is required

to prevent skin exposure.[1][8]

Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[2][4] If exposure limits are at risk of being exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1][6] For major spills or

emergencies, a self-contained breathing apparatus (SCBA) is necessary.[2][8]

Recommended Personal Protective Equipment for Handling Cacodylic Acid

Ventilation

Eye/Face Protection

Hand Protection

Body Protection

Respiratory Protection

Operational Plan: Handling and Storage
Handling:

Read and understand all safety precautions before handling cacodylic acid.[2][9]

Establish a designated, marked area for handling, use, and storage.[3]

Work within a chemical fume hood or a well-ventilated area to minimize inhalation risk.[1][2]

[7]

Avoid generating dust.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1][9] Do not eat, drink, or

smoke in the handling area.[2][9]
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Keep the container tightly closed when not in use.[1][9]

Storage:

Store in a cool, dry, and well-ventilated area.[1][7] Recommended storage temperature is

15–25 °C.[4]

Keep containers tightly closed to prevent moisture absorption, as the substance is

hygroscopic.[1][9]

Store locked up, segregated from incompatible materials such as strong oxidizing agents

and strong bases.[1][4][9]

Emergency Procedures: Spills and First Aid
Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated.[1][3]

Control: Secure and control entrance to the area.[3]

Containment: Cover drains to prevent the material from entering waterways.[2]

Cleanup:

For solid spills, moisten the material first or use a HEPA-filter vacuum for cleanup to avoid

generating dust.[3]

Sweep or vacuum up the material and place it into a suitable, sealed container for

disposal.[1]

Do not wash spills into the sewer system.[3]

Decontaminate: Wash the spill area thoroughly after cleanup is complete.[3]
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Immediate Actions

Cleanup & Disposal

Post-Cleanup

Cacodylic Acid Spill Occurs
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Ensure Ventilation

Secure & Control Access

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Cover Drains

Clean Spill
(Moisten solid or use HEPA-Vac)

Collect in Sealed
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste via
Approved Channels

Report Incident

Click to download full resolution via product page

Caption: Workflow for Cacodylic Acid Spill Response.
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First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][4]

Skin Contact: Remove contaminated clothing and shoes immediately. Flush skin with plenty

of water for at least 15 minutes.[1] Seek medical attention if irritation develops.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an unconscious

person.[1] Seek immediate medical attention.[1][4]

Disposal Plan
Cacodylic acid and its containers must be disposed of as hazardous waste.[4]

Classification: Waste generators must determine if the discarded chemical is classified as a

hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3 and consult state

and local regulations.[1]

Collection: Collect waste material in original or other suitable, tightly sealed containers.[2] Do

not mix with other waste.[2]

Disposal: Dispose of contents and containers in accordance with all local, regional, national,

and international regulations through an approved waste disposal plant.[2][4] Do not allow

the product to enter drains or the environment.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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